Cas no 104682-96-4 (1H-Indole, 2,3-dihydro-7-iodo-)
104682-96-4 structure
Product Name:1H-Indole, 2,3-dihydro-7-iodo-
CAS No:104682-96-4
MF:C8H8IN
MW:245.060294151306
CID:1145647
PubChem ID:11637345
Update Time:2025-04-20
1H-Indole, 2,3-dihydro-7-iodo- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole, 2,3-dihydro-7-iodo-
- 2,3-dihydro-7-iodoindole
- SCHEMBL22926224
- DB-391987
- 2,3-Dihydro-7-iodo-1H-indole
- 104682-96-4
- 7-Iodoindoline
- TQP1221
-
- Inchi: 1S/C8H8IN/c9-7-3-1-2-6-4-5-10-8(6)7/h1-3,10H,4-5H2
- InChI Key: XAEVGMWIRVRFJR-UHFFFAOYSA-N
- SMILES: IC1=CC=CC2=C1NCC2
Computed Properties
- Exact Mass: 244.96974
- Monoisotopic Mass: 244.97015g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 12Ų
Experimental Properties
- PSA: 12.03
- LogP: 2.39720
1H-Indole, 2,3-dihydro-7-iodo- Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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